Rh(iii)-catalyzed C–H activation/[4 + 3] cycloaddition of benzamides and vinylcarbenoids: facile synthesis of azepinones†
Chemical Science Pub Date: 2013-07-24 DOI: 10.1039/C3SC51777B
Abstract
Vinylcarbenoids are used as three-carbon components in Rh(III)-catalyzed C–H activation/[4 + 3] cycloaddition with benzamides to access azepinones. This transformation makes a feature of simple starting materials, mild reaction conditions and high efficiency. A kinetic isotope effect study was conducted and a plausible mechanism is proposed.
![Graphical abstract: Rh(iii)-catalyzed C–H activation/[4 + 3] cycloaddition of benzamides and vinylcarbenoids: facile synthesis of azepinones](http://scimg.chem960.com/usr/1/C3SC51777B.jpg)
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Journal Name:Chemical Science
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